2-(1-Benzyl-piperidin-3-yl)-3-nitro-propionic acid ethyl ester

• IUPAC Name: ethyl 2-(1-benzylpiperidin-3-yl)-3-nitropropanoate
• InChI: InChI=1S/C17H24N2O4/c1-2-23-17(20)16(13-19(21)22)15-9-6-10-18(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,15-16H,2,6,9-13H2,1H3
• InChI Key: IGSPOQYRPVORNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C[N+](=O)[O-])C1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

2-(1-Benzyl-piperidin-3-yl)-3-nitro-propionic acid ethyl ester (BPNPE) is an ester of nitropropionic acid and a derivative of piperidine. It is a small molecule organic compound with a molecular weight of 286.3 g/mol. BPNPE has been studied extensively due to its potential applications in the fields of biochemistry and pharmacology.

Scientific Research Applications

Reactivity and Synthetic Applications

The reactivity of related piperidine derivatives has been extensively studied, highlighting their utility in synthesizing compounds with potential pharmacological significance. For instance, the preparation and structural determination of piperidinedione derivatives demonstrate their role as synthetic intermediates in natural product synthesis and compounds with pharmacological interest. These derivatives have found applications in the preparation of compounds with antiepileptic, herbicidal, and therapeutic activities for liver disorders (Ibenmoussa et al., 1998).

Pharmacokinetic Studies

Research into the in vitro and in vivo trans-esterification of related compounds explores their pharmacokinetics, indicating the influence of structural modifications on biological activities and interactions. This includes studying the effects of ethanol on the pharmacokinetics of these compounds in animal models, providing insights into their metabolic stability and potential therapeutic applications (Chen et al., 2004).

Synthesis of Piperidine Derivatives

The synthesis of piperidine derivatives from serine demonstrates the versatility of these compounds in organic synthesis. The Claisen rearrangement of benzyl esters of hydroxydihydropyridines, prepared from serine, into piperidine derivatives underscores their significance as intermediates for a broad range of amines containing substituted piperidine units (Acharya & Clive, 2010).

Mechanism of Action

Piperidine Derivatives

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .

Targets of Action

The targets of piperidine derivatives can vary widely depending on the specific compound and its structure. Some piperidine derivatives have been found to act as antagonists for certain receptors, such as the muscarinic receptor 4 (M4) .

Mode of Action

The mode of action of piperidine derivatives also depends on the specific compound. For example, some act as antagonists, binding to a specific receptor and blocking its activation .

Result of Action

The molecular and cellular effects of piperidine derivatives’ action depend on their targets and mode of action. For example, acting as an antagonist at a specific receptor could inhibit a particular cellular response .